Cas no 194793-95-8 (n-Heptyl-d15 Alcohol)

n-Heptyl-d15 Alcohol is a deuterated analog of n-heptyl alcohol, where all hydrogen atoms are replaced by deuterium (D). This isotopic labeling enhances its utility in NMR spectroscopy and mass spectrometry, providing distinct spectral signatures for precise tracking in reaction mechanisms and metabolic studies. The high isotopic purity (>98% D) ensures minimal interference from protonated species, making it valuable for kinetic and mechanistic research. Its chemical properties closely mirror those of non-deuterated n-heptanol, allowing for direct comparison in solvent or reagent applications. This compound is particularly useful in pharmaceutical and materials science research, where deuterium labeling aids in elucidating molecular interactions and stability.

n-Heptyl-d15 Alcohol structure

Product Name:n-Heptyl-d15 Alcohol

CAS No:194793-95-8

MF:C₇H₁₆O

MW:131.293767929077

CID:137940

PubChem ID:56845937

Update Time:2025-06-07

n-Heptyl-d15 Alcohol Chemical and Physical Properties

Names and Identifiers

- 1-Heptan-1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-d15-ol(9CI)
- N-HEPTYL-D15 ALCOHOL
- AKOS015910216
- D98496
- n-Heptyl Alcohol-d15
- HY-W099504S
- 194793-95-8
- CS-0568493
- n-Heptyl-d15 Alcohol
- Inchi： 1S/C7H16O/c1-2-3-4-5-6-7-8/h8H,2-7H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D2,7D2
- InChI Key： BBMCTIGTTCKYKF-PMELWRBQSA-N
- SMILES： OC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

Exact Mass: 131.214
Monoisotopic Mass: 131.214
Isotope Atom Count: 15
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 5
Complexity: 35.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 20.2A^2

Experimental Properties

PSA: 20.23000
LogP: 1.94910

n-Heptyl-d15 Alcohol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H281196-5mg	n-Heptyl-d15 Alcohol	194793-95-8	5mg	$ 64.00	2023-09-07
TRC	H281196-10mg	n-Heptyl-d15 Alcohol	194793-95-8	10mg	$ 81.00	2023-09-07
TRC	H281196-50mg	n-Heptyl-d15 Alcohol	194793-95-8	50mg	$224.00	2023-05-18